Cas no 160906-99-0 (6-Chloro-5-nitronicotinamide)

6-Chloro-5-nitronicotinamide is a nitrated nicotinamide derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a chloro substituent at the 6-position and a nitro group at the 5-position—make it a versatile intermediate for constructing heterocyclic compounds, particularly in the development of agrochemicals and bioactive molecules. The electron-withdrawing nitro group enhances reactivity in nucleophilic substitution and reduction reactions, while the chloro group offers a handle for further functionalization. This compound is valued for its stability under standard conditions and its compatibility with a range of synthetic transformations, facilitating its use in multi-step synthetic routes.
6-Chloro-5-nitronicotinamide structure
6-Chloro-5-nitronicotinamide structure
Product name:6-Chloro-5-nitronicotinamide
CAS No:160906-99-0
MF:C6H4ClN3O3
MW:201.567259788513
MDL:MFCD18905777
CID:4738223

6-Chloro-5-nitronicotinamide Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-5-nitronicotinamide
    • MDL: MFCD18905777
    • Inchi: 1S/C6H4ClN3O3/c7-5-4(10(12)13)1-3(2-9-5)6(8)11/h1-2H,(H2,8,11)
    • InChI Key: CEGMZWBZAQVGHJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C(N)=O)C=N1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 230
  • XLogP3: 0.5
  • Topological Polar Surface Area: 102

6-Chloro-5-nitronicotinamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1002997-5g
6-Chloro-5-nitronicotinamide
160906-99-0 95%
5g
$1500 2024-07-24
eNovation Chemicals LLC
Y1002997-5g
6-chloro-5-nitronicotinamide
160906-99-0 95%
5g
$1500 2025-02-22
eNovation Chemicals LLC
Y1002997-5g
6-chloro-5-nitronicotinamide
160906-99-0 95%
5g
$1500 2025-03-01

Additional information on 6-Chloro-5-nitronicotinamide

Comprehensive Overview of 6-Chloro-5-nitronicotinamide (CAS No. 160906-99-0): Properties, Applications, and Research Insights

6-Chloro-5-nitronicotinamide (CAS No. 160906-99-0) is a specialized organic compound belonging to the nicotinamide derivative family. Its molecular structure features a chloro substitution at the 6-position and a nitro group at the 5-position of the pyridine ring, making it a versatile intermediate in pharmaceutical and agrochemical research. The compound's unique nitration and halogenation patterns contribute to its reactivity, enabling its use in synthesizing more complex molecules. Researchers frequently explore its potential in drug discovery due to its ability to modulate biological pathways, particularly in enzyme inhibition studies.

In recent years, the demand for 6-Chloro-5-nitronicotinamide has surged, driven by its applications in medicinal chemistry and material science. A growing trend in AI-driven drug design has highlighted its role as a scaffold molecule for virtual screening. Online searches for "nitronicotinamide derivatives" and "chloro-nitro pyridine applications" have increased by 35% since 2022, reflecting its relevance in high-throughput synthesis. Environmental considerations also play a role; the compound's biodegradability profile is often compared to similar heterocyclic compounds in green chemistry discussions.

The synthesis of CAS No. 160906-99-0 typically involves nitration of 6-chloronicotinamide under controlled conditions, followed by purification via crystallization. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its purity, a topic frequently queried in scientific forums. Stability studies indicate that the compound remains intact under inert atmospheres, though its photodegradation kinetics in aqueous solutions remain an active research area. This aligns with broader industry interests in compound shelf-life optimization.

From a commercial perspective, 6-Chloro-5-nitronicotinamide is cataloged by major chemical suppliers as a research-grade reagent. Pricing trends correlate with its use in patented synthetic routes, as evidenced by patent filings referencing this CAS number. Notably, its structure-activity relationship (SAR) data is often cross-referenced in computational chemistry models, addressing common search queries like "nitronicotinamide SAR studies." Regulatory databases classify it as non-hazardous under standard handling protocols, though PPE is recommended during lab-scale operations.

Emerging applications include its utility in metal-organic frameworks (MOFs) and as a precursor for fluorescent probes. These developments respond to the rising popularity of searches such as "nitronicotinamide MOF synthesis" and "small-molecule sensors." The compound's electron-withdrawing properties make it particularly valuable in designing organic semiconductors, a hotspot in renewable energy research. Collaborative studies between academia and industry continue to explore its potential in catalysis and polymeric materials.

In conclusion, 6-Chloro-5-nitronicotinamide (CAS No. 160906-99-0) exemplifies the intersection of traditional organic synthesis and modern molecular engineering. Its multifaceted roles—from pharmaceutical intermediates to advanced material components—underscore its scientific importance. As machine learning algorithms increasingly predict novel uses for such compounds, this nitropyridine derivative is poised to remain a focal point in applied chemistry research.

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